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Compound of Interest

Compound Name: TAT (48-57)

Cat. No.: B15564890 Get Quote

Essential Safety and Handling Guide for TAT (48-57)
This guide provides immediate safety, operational, and disposal protocols for handling the TAT
(48-57) peptide, a cell-permeable peptide derived from the HIV-1 transactivator of transcription

protein.[1][2] Adherence to these procedures is critical for ensuring the safety of laboratory

personnel and the integrity of experimental data. All handling of this peptide should be confined

to a designated laboratory area.[3]

Personal Protective Equipment (PPE)
The primary defense against accidental exposure to TAT (48-57) is the consistent and correct

use of Personal Protective Equipment (PPE).[3] While TAT (48-57) is noted for its low toxicity,

all research peptides should be handled with care as their full toxicological properties may not

be thoroughly investigated.[4][5][6]
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant disposable

gloves (e.g., nitrile).

To prevent direct skin contact.

[3][7] Gloves should be

changed immediately if they

become contaminated.[3]

Eye Protection
Safety glasses with side-

shields or goggles.

To protect against accidental

splashes, particularly when

reconstituting the lyophilized

powder.[3][7][8]

Body Protection
Laboratory coat or protective

gown.

To protect skin and personal

clothing from spills.[3][7]

Respiratory Protection
Use of a fume hood or

biosafety cabinet.

Mandatory when handling the

lyophilized powder to prevent

inhalation of easily aerosolized

particles.[3][7]

Operational Plan: Step-by-Step Handling Procedures
1. Preparation and Review:

Before handling, thoroughly review the Safety Data Sheet (SDS) for TAT (48-57) to
understand its specific hazards and first-aid measures.[3]

Ensure all necessary PPE is readily available and in good condition.

Prepare a designated, clean, and organized workspace for handling the peptide.[3][8]

2. Handling Lyophilized Powder:

Always handle the lyophilized powder within a fume hood or biosafety cabinet to control for

airborne particles.[3][7]

Before opening the vial, allow it to equilibrate to room temperature to reduce moisture uptake

from the atmosphere.
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Use anti-static weighing techniques to minimize the dispersion of the powder.[7]

3. Reconstitution and Solution Handling:

When preparing a stock solution, dissolve the peptide in a suitable sterile solvent as

recommended by the supplier or solubility guidelines.

Use sterile equipment such as pipettes and vials to avoid cross-contamination.[3]

Clearly label all solutions with the peptide name, concentration, preparation date, and "For

Research Use Only".[3]

4. Storage:

Long-term storage (lyophilized): Store at -20°C or -80°C in a tightly sealed vial, protected

from light.[9][10]

Short-term storage (in solution): Store at 4°C for up to one week. For longer periods, it is

recommended to prepare single-use aliquots and store them frozen to avoid repeated

freeze-thaw cycles.[3]

Disposal Plan
Proper disposal of TAT (48-57) and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.[8]

Waste Segregation: All materials that have come into contact with the peptide, including

used vials, contaminated PPE (gloves, wipes), and pipette tips, should be collected in a

designated and clearly labeled hazardous waste container.[3][8]

Disposal of Unused Solutions: Unused peptide solutions should be disposed of as chemical

waste in appropriate containers.[8] Do not pour peptide solutions down the drain.[3][8]

Institutional Protocols: Adhere to your institution's environmental health and safety (EH&S)

guidelines for the disposal of chemical waste.[3] Arrange for regular pick-up by a licensed

hazardous waste disposal contractor.[3]
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Visualized Workflow for Safe Handling of TAT (48-57)
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Caption: Workflow for the safe handling of TAT (48-57) peptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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